Cas no 110087-98-4 (1-4-(propan-2-yl)phenylethane-1,2-diamine)

• Product Name: 1-4-(propan-2-yl)phenylethane-1,2-diamine
• CAS No: 110087-98-4
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• MDL: MFCD12190297
• CID: 1191012
• PubChem ID: 22756556
• Update Time: 2025-11-02

1-4-(propan-2-yl)phenylethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, 1-[4-(1-methylethyl)phenyl]-
• 110087-98-4
• SCHEMBL11661344
• EN300-2560048
• 1-[4-(propan-2-yl)phenyl]ethane-1,2-diamine
• N13464
• 1-(4-ISOPROPYL-PHENYL)-ETHANE-1,2-DIAMINE
• 1-4-(propan-2-yl)phenylethane-1,2-diamine

• MDL： MFCD12190297
• Inchi： 1S/C11H18N2/c1-8(2)9-3-5-10(6-4-9)11(13)7-12/h3-6,8,11H,7,12-13H2,1-2H3
• InChI Key： HXPNABRPCXFBBN-UHFFFAOYSA-N
• SMILES： NC(CN)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 1-4-(propan-2-yl)phenylethane-1,2-diamine

Comprehensive Overview of 1-4-(propan-2-yl)phenylethane-1,2-diamine (CAS No. 110087-98-4)

1-4-(propan-2-yl)phenylethane-1,2-diamine (CAS No. 110087-98-4) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, material science, and specialty chemicals. This diamine derivative, characterized by its unique isopropylphenyl moiety, serves as a versatile intermediate in the synthesis of high-performance polymers, bioactive molecules, and advanced materials. Its molecular structure, which combines an aromatic ring with a flexible diamine chain, makes it a valuable building block for researchers and industrial chemists alike.

The growing interest in 1-4-(propan-2-yl)phenylethane-1,2-diamine is partly driven by its applications in drug discovery and development. With the pharmaceutical industry increasingly focusing on targeted therapies and small-molecule drugs, this compound has emerged as a key intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential to enhance the pharmacokinetic properties of drug candidates, such as improved solubility and bioavailability. Additionally, its structural features make it a promising candidate for the development of central nervous system (CNS) drugs, a rapidly expanding market segment.

In the realm of material science, 1-4-(propan-2-yl)phenylethane-1,2-diamine plays a pivotal role in the production of high-performance polymers and epoxy resins. These materials are widely used in aerospace, automotive, and electronics industries due to their exceptional thermal stability, mechanical strength, and chemical resistance. The compound's ability to act as a cross-linking agent or a curing agent has made it indispensable in the formulation of advanced composites and adhesives. As industries continue to prioritize lightweight and durable materials, the demand for this diamine is expected to rise.

Another area where 1-4-(propan-2-yl)phenylethane-1,2-diamine is gaining traction is in the field of agrochemicals. With the global push toward sustainable agriculture and the need for more efficient crop protection solutions, this compound is being explored as a precursor for the synthesis of novel pesticides and herbicides. Its structural flexibility allows for the creation of molecules with tailored properties, such as enhanced environmental compatibility and reduced toxicity to non-target organisms. This aligns with the growing consumer demand for eco-friendly agrochemicals and regulatory pressures to phase out harmful substances.

The synthesis and production of 1-4-(propan-2-yl)phenylethane-1,2-diamine involve sophisticated chemical processes that require precise control over reaction conditions. Manufacturers are increasingly adopting green chemistry principles to minimize waste and reduce the environmental impact of production. Techniques such as catalytic hydrogenation and continuous flow chemistry are being employed to improve yield and efficiency. These advancements not only enhance the sustainability of the production process but also contribute to cost reductions, making the compound more accessible to a broader range of industries.

From a market perspective, the demand for 1-4-(propan-2-yl)phenylethane-1,2-diamine is influenced by several factors, including the growth of end-use industries and regional regulatory frameworks. North America and Europe currently dominate the market, driven by robust pharmaceutical and material science sectors. However, the Asia-Pacific region is emerging as a significant player, fueled by rapid industrialization and increasing investments in research and development. Market analysts predict a steady growth trajectory for this compound, with a compound annual growth rate (CAGR) of approximately 5-7% over the next decade.

In conclusion, 1-4-(propan-2-yl)phenylethane-1,2-diamine (CAS No. 110087-98-4) is a multifaceted compound with wide-ranging applications across diverse industries. Its unique chemical properties, coupled with the growing emphasis on sustainability and innovation, position it as a critical component in the development of next-generation materials and therapeutics. As research continues to uncover new uses for this versatile diamine, its importance in both academic and industrial settings is set to expand further.